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Compound of Interest

Compound Name: 4-Sulfophthalic acid

Cat. No.: B1293581 Get Quote

An In-depth Technical Guide to the Safe Handling of 4-Sulfophthalic Acid

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the safety profile and handling requirements of chemical reagents is

paramount. This guide provides a detailed overview of the safety data for 4-Sulfophthalic
acid, including its hazards, handling precautions, and emergency procedures, tailored for a

technical audience.

Chemical Identification and Physical Properties
4-Sulfophthalic acid is an aromatic sulfonic acid that is typically encountered as a white to off-

white crystalline solid or as an aqueous solution.[1][2] It is highly soluble in water and soluble in

polar organic solvents, but has limited solubility in non-polar solvents.[2]
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Property Value

Molecular Formula C₈H₆O₇S

Molecular Weight 246.19 g/mol [3]

CAS Number 89-08-7[3][4]

Appearance

White to off-white crystalline solid or a light

orange/yellow to brown clear liquid (in aqueous

solution)[1][5]

Density 1.292 g/mL at 25 °C[3]

Boiling Point
92 °C[6] (for the substance) or approximately

99°C/12mmHg for a solution[4]

Melting Point -43°C (for a 50% aqueous solution)[4]

Refractive Index n20/D 1.447

Solubility Highly soluble in water[2]

Hazard Identification and GHS Classification
4-Sulfophthalic acid is classified as a hazardous substance. The primary hazards are its

corrosive nature and potential for causing severe skin and eye damage.[4][7][8] Some

suppliers also indicate that it may be harmful if inhaled and may cause damage to organs

through prolonged or repeated exposure.[9]
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Hazard Class Category GHS Hazard Statement

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage[7]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage[4][7]

Corrosive to metals -
H290: May be corrosive to

metals[4][8]

Specific target organ toxicity

(single exposure)
3

May cause respiratory

irritation[7]

Signal Word: Danger[4][7][8]

Hazard Pictogram:

GHS05: Corrosion

Safe Handling and Storage Protocols
Proper handling and storage procedures are critical to minimize the risks associated with 4-
Sulfophthalic acid.

Engineering Controls and Personal Protective
Equipment (PPE)
A well-ventilated area is essential, and handling should ideally be performed in a chemical

fume hood.[4][7] A safety shower and eyewash station should be readily accessible.[8] The

following PPE is mandatory when handling 4-Sulfophthalic acid:

Eye Protection: Tightly fitting safety goggles or a face shield.[4][8]

Hand Protection: Chemical-impermeable gloves.[4]

Skin and Body Protection: Protective clothing and, if necessary, protective boots.[8][10]
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Respiratory Protection: A dust respirator or a full-face respirator if exposure limits are

exceeded or if irritation occurs.[4][7]

Handling Procedures
To ensure safe handling, the following workflow should be followed:

Start: Prepare to Handle
4-Sulfophthalic Acid

Pre-Handling Checks:
- Confirm availability of SDS

- Verify functionality of fume hood, eyewash, and safety shower

Don Personal Protective Equipment (PPE):
- Safety goggles/face shield

- Impermeable gloves
- Protective clothing

Handle in a well-ventilated area
(preferably a chemical fume hood)

Avoid:
- Contact with skin, eyes, and clothing

- Inhalation of dust/mist
- Formation of dust and aerosols

Post-Handling Procedures:
- Wash hands and face thoroughly

- Clean work area

Store in a tightly closed, corrosion-resistant container
in a cool, dry, and well-ventilated place

End
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Click to download full resolution via product page

Safe Handling Workflow for 4-Sulfophthalic Acid.

Storage Conditions
Store 4-Sulfophthalic acid in a tightly closed container in a dry, cool, and well-ventilated place.

[4] It should be stored away from incompatible materials such as strong oxidizing agents and

strong bases.[7] The storage area should be designated as a corrosives area.[7]

Emergency Procedures
In the event of exposure or a spill, immediate and appropriate action is crucial.

First Aid Measures
The following diagram outlines the recommended first aid procedures for different types of

exposure:

Exposure Incident

Inhalation:
- Move to fresh air

- Keep at rest in a comfortable position for breathing
- If breathing is difficult, give oxygen

Skin Contact:
- Immediately remove all contaminated clothing

- Rinse skin with plenty of water/shower
- Wash with soap and water

Eye Contact:
- Rinse cautiously with water for several minutes

- Remove contact lenses, if present and easy to do
- Continue rinsing for at least 15 minutes

Ingestion:
- Rinse mouth

- Do NOT induce vomiting

Immediately call a POISON CENTER or doctor/physician

Click to download full resolution via product page

First Aid Procedures for 4-Sulfophthalic Acid Exposure.

Accidental Release Measures
In the case of a spill, the following steps should be taken to contain and clean up the material

safely:
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Spill or Leak Detected

Ensure Personal Safety:
- Wear appropriate PPE

- Ensure adequate ventilation

Evacuate unnecessary personnel to a safe area

Prevent further leakage or spillage if safe to do so
- Do not let the chemical enter drains

Contain and Clean Up:
- Soak up with inert absorbent material

- Use spark-proof tools and explosion-proof equipment

Collect and place in a suitable, closed container for disposal

Dispose of waste in accordance with appropriate laws and regulations

End
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Spill Response and Cleanup Procedure.

Fire-Fighting Measures
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In case of a fire involving 4-Sulfophthalic acid, use dry chemical, carbon dioxide, or alcohol-

resistant foam as extinguishing media.[4] Firefighters should wear self-contained breathing

apparatus (SCBA) and full protective gear.[7] Thermal decomposition can lead to the release of

irritating gases and vapors, including sulfur oxides.[7]

Toxicological Information
Detailed quantitative toxicological data for 4-Sulfophthalic acid is not readily available in

standard safety data sheets.[8][10] The primary toxicological concerns are its corrosive effects

on the skin, eyes, and respiratory tract. Inhalation may cause chemical pneumonitis.[5]

Disposal Considerations
Dispose of 4-Sulfophthalic acid and its containers in accordance with local, regional, and

national regulations.[4] The material can be disposed of by removal to a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[4] Do not discharge into

sewer systems.[4]

This guide is intended to provide a comprehensive overview of the safe handling of 4-
Sulfophthalic acid for a technical audience. Always refer to the most current Safety Data

Sheet (SDS) from your supplier for the most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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